Cas no 18128-16-0 ([1,1'-Biphenyl]-4-ol,3-chloro-, potassium salt (1:1))

• Product Name: [1,1'-Biphenyl]-4-ol,3-chloro-, potassium salt (1:1)
• CAS No: 18128-16-0
• MF: C₁₂H₈ClKO
• MW: 242.742623329163
• CID: 151008
• PubChem ID: 23669632
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol,3-chloro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,3-chloro-, potassium salt (1:1)
• 2-Chloro-4-phenylphenol, potassium salt
• potassium,2-chloro-4-phenylphenolate
• Potassium 2-chloro-4-phenylphenate
• potassium 3-chlorobiphenyl-4-olate
• potassium;2-chloro-4-phenylphenolate
• 18128-16-0
• Caswell No. 209A
• 2-Chloro-4-phenylphenol potassium salt
• 24ESN0T32X
• Q27253841
• (1,1'-BIPHENYL)-4-OL, 3-CHLORO-, POTASSIUM SALT (1:1)
• UNII-24ESN0T32X
• SCHEMBL5933652
• 2-chloro-4-phenylphenate
• EPA Pesticide Chemical Code 062207
• 3-Chloro-(1,1'-biphenyl)-4-ol potassium salt
• 4-Biphenylol, 3-chloro-, potassium salt
• Potassim 2-chloro-4-phenylphenate
• 3-Chloro-4-biphenylol potassium salt

• Inchi： 1S/C12H9ClO.K/c13-11-8-10(6-7-12(11)14)9-4-2-1-3-5-9;/h1-8,14H;/q;+1/p-1
• InChI Key： MUFFBVTZSRJQNG-UHFFFAOYSA-M
• SMILES： [K+].ClC1=C(C=CC(=C1)C1C=CC=CC=1)[O-]

Computed Properties

• Exact Mass: 241.99014
• Monoisotopic Mass: 241.9900741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1Ų

Experimental Properties

• PSA: 23.06